![molecular formula C13H9Cl2NOS2 B4887922 2-(allylthio)-4-(2,3-dichlorobenzylidene)-1,3-thiazol-5(4H)-one](/img/structure/B4887922.png)
2-(allylthio)-4-(2,3-dichlorobenzylidene)-1,3-thiazol-5(4H)-one
Overview
Description
2-(allylthio)-4-(2,3-dichlorobenzylidene)-1,3-thiazol-5(4H)-one is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as "ALDC" and is known for its potential applications in various industries, including pharmaceuticals, agriculture, and materials science.
Mechanism of Action
The mechanism of action of ALDC is not well understood. However, it is believed that the compound exerts its antimicrobial and antifungal activity by disrupting the cell membrane of microorganisms. It has also been suggested that ALDC induces apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
ALDC has been shown to have both biochemical and physiological effects. In vitro studies have demonstrated that the compound exhibits significant antimicrobial and antifungal activity against a wide range of microorganisms, including bacteria and fungi. It has also been found to induce apoptosis in cancer cells, leading to cell death. In vivo studies have shown that ALDC has low toxicity and does not produce any significant adverse effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ALDC in lab experiments is its broad-spectrum antimicrobial and antifungal activity. It can be used to study the effects of antimicrobial agents on a wide range of microorganisms. Additionally, ALDC has been found to have low toxicity, making it a safe compound to use in lab experiments. However, one of the limitations of using ALDC is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of ALDC. One area of research is the development of ALDC-based drugs for the treatment of microbial infections and cancer. Another area of research is the investigation of ALDC as a corrosion inhibitor in the oil and gas industry. Additionally, further studies are needed to understand the mechanism of action of ALDC and its potential applications in various fields of scientific research.
Conclusion
In conclusion, 2-(allylthio)-4-(2,3-dichlorobenzylidene)-1,3-thiazol-5(4H)-one is a chemical compound that has potential applications in various fields of scientific research. Its broad-spectrum antimicrobial and antifungal activity, low toxicity, and potential anticancer activity make it an attractive compound for further study. However, more research is needed to fully understand its mechanism of action and potential applications.
Scientific Research Applications
ALDC has been extensively studied for its potential applications in various fields of scientific research. In the pharmaceutical industry, it has been shown to exhibit significant antimicrobial and antifungal activity. It has also been found to have potential anticancer activity by inducing apoptosis in cancer cells. Additionally, ALDC has been investigated for its potential use as a corrosion inhibitor in the oil and gas industry.
properties
IUPAC Name |
(4Z)-4-[(2,3-dichlorophenyl)methylidene]-2-prop-2-enylsulfanyl-1,3-thiazol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2NOS2/c1-2-6-18-13-16-10(12(17)19-13)7-8-4-3-5-9(14)11(8)15/h2-5,7H,1,6H2/b10-7- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZDXWCIJYNGGKY-YFHOEESVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCSC1=NC(=CC2=C(C(=CC=C2)Cl)Cl)C(=O)S1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCSC1=N/C(=C\C2=C(C(=CC=C2)Cl)Cl)/C(=O)S1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2NOS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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